Cas no 156026-05-0 (Butanamide, 3-methyl-N-[(1-methylethoxy)methyl]-)
![Butanamide, 3-methyl-N-[(1-methylethoxy)methyl]- structure](https://www.kuujia.com/scimg/cas/156026-05-0x500.png)
156026-05-0 structure
Product name:Butanamide, 3-methyl-N-[(1-methylethoxy)methyl]-
Butanamide, 3-methyl-N-[(1-methylethoxy)methyl]- Chemical and Physical Properties
Names and Identifiers
-
- Butanamide, 3-methyl-N-[(1-methylethoxy)methyl]-
- 156026-05-0
- 3-methyl-N-(propan-2-yloxymethyl)butanamide
- Butanamide, 3-methyl-N-[(1-methylethoxy)methyl]-
-
- Inchi: InChI=1S/C9H19NO2/c1-7(2)5-9(11)10-6-12-8(3)4/h7-8H,5-6H2,1-4H3,(H,10,11)
- InChI Key: QIAVNOYABNIBTK-UHFFFAOYSA-N
- SMILES: CC(C)CC(=O)NCOC(C)C
Computed Properties
- Exact Mass: 173.14167
- Monoisotopic Mass: 173.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.3Ų
- XLogP3: 1.6
Experimental Properties
- PSA: 38.33
Butanamide, 3-methyl-N-[(1-methylethoxy)methyl]- Related Literature
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Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
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Haoran Li,Dong Li,Jing Shi,Zeyin He,Zongchen Zhao,Huanlei Wang Sustainable Energy Fuels, 2020,4, 4868-4877
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Wanchun Xiang,Anna Gu,Xiaowei Hu,Ibrahim Amiinu Saana,Xiujian Zhao New J. Chem., 2018,42, 11715-11723
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Samuel Bernard,Chrystelle Salameh,Philippe Miele Dalton Trans., 2016,45, 861-873
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Jing-fu Liu,Qian Liu,Gui-bin Jiang Chem. Commun., 2011,47, 1613-1615
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Shixin Wu,Jiamin Zeng,Hong Xie,Sum Huan Ng Anal. Methods, 2016,8, 7025-7029
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Mehmet Menaf Ayhan,Burcu Dedeoglu,Yunus Zorlu,Bünyemin Coşut CrystEngComm, 2021,23, 268-272
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Jennifer L. Bartels,Peng Lu,Amy Walker,Karl Maurer,Kevin D. Moeller Chem. Commun., 2009, 5573-5575
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Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
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Th. A. Steriotis,K. L. Stefanopoulos,U. Keiderling,A. De Stefanis,A. A. G. Tomlinson Chem. Commun., 2002, 2396-2397
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